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Compound of Interest

Compound Name: Nonanoate

Cat. No.: B1231133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of ethyl

nonanoate in water and various organic solvents. Ethyl nonanoate (C₁₁H₂₂O₂), a fatty acid

ethyl ester, is a colorless liquid with a fruity, cognac-like odor, utilized in the flavor, fragrance,

and pharmaceutical industries. A thorough understanding of its solubility is critical for

formulation development, chemical synthesis, and purification processes.

Physicochemical Properties of Ethyl Nonanoate
A summary of the key physicochemical properties of ethyl nonanoate is presented in Table 1.

These properties, particularly its molecular structure featuring a polar ester group and a long,

non-polar nine-carbon alkyl chain, are the primary determinants of its solubility behavior.

Property Value

Molecular Formula C₁₁H₂₂O₂

Molecular Weight 186.29 g/mol

Appearance Colorless, transparent liquid[1]

Density Approximately 0.866 g/mL at 25°C[1][2]

Boiling Point 227-229°C at 760 mmHg[1][3]

Melting Point -44°C[1]
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Solubility of Ethyl Nonanoate
The solubility of ethyl nonanoate is primarily governed by the "like dissolves like" principle. Its

substantial non-polar alkyl chain dictates its solubility, making it readily soluble in non-polar and

moderately polar organic solvents, while its polar ester group contributes to a very limited

solubility in highly polar solvents such as water.

Quantitative Solubility Data
The following table summarizes the available quantitative and qualitative solubility data for

ethyl nonanoate in various solvents.

Solvent
Temperature
(°C)

Solubility Data Type Reference(s)

Water 25
0.0295 mg/mL

(29.5 mg/L)
Quantitative [3][4]

Ethanol Not Specified Miscible Qualitative [5]

70% Ethanol Not Specified 1 mL in 10 mL Quantitative [1][4]

Diethyl Ether Not Specified Miscible Qualitative [5]

Propylene Glycol Not Specified Soluble Qualitative [2][4]

Acetone Not Specified Soluble Qualitative [1]

Methanol Not Specified Slightly Soluble Qualitative

DMSO Not Specified Slightly Soluble Qualitative

Experimental Protocol for Solubility Determination
The most reliable method for determining the thermodynamic solubility of a compound is the

shake-flask method, which is consistent with the principles outlined in the OECD Test Guideline

105 for water solubility.[6] This protocol describes the procedure for determining the solubility of

ethyl nonanoate in a given solvent.

Materials and Equipment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1231133?utm_src=pdf-body
https://www.benchchem.com/product/b1231133?utm_src=pdf-body
https://www.benchchem.com/product/b1231133?utm_src=pdf-body
https://www.benchchem.com/pdf/Solubility_of_5_Azidopentanoic_Acid_Ethyl_Ester_in_Organic_Solvents_An_In_depth_Technical_Guide.pdf
https://books.google.co.jp/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://books.google.co.jp/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://www.acri.gov.tw/Uploads/Item/c961dff5-5f18-46e3-af9b-a4dbf54ef221.pdf
https://books.google.co.jp/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://ps.tbzmed.ac.ir/Inpress/ps-40027.pdf
https://www.benchchem.com/product/b1231133?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ethyl nonanoate (high purity, >99%)

Solvent of interest (analytical grade)

Glass vials or flasks with screw caps

Orbital shaker or magnetic stirrer with temperature control

Analytical balance

Syringes and syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization

Detector, GC-FID)

Experimental Procedure
a. Preparation of Saturated Solution

Add an excess amount of ethyl nonanoate to a glass vial. The presence of undissolved

solute is essential to ensure that equilibrium is reached.

Add a known volume of the selected solvent to the vial.

Securely cap the vial to prevent solvent evaporation.

b. Equilibration

Place the vials in an orbital shaker or on a magnetic stirrer in a temperature-controlled

environment (e.g., 25°C ± 0.5°C).

Agitate the samples at a constant speed for a sufficient period to allow the system to reach

equilibrium. A duration of 24 to 48 hours is typically recommended.

c. Sample Collection and Preparation
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After equilibration, cease agitation and allow the vials to stand undisturbed for a sufficient

time to allow the excess solid to sediment.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the collected supernatant through a syringe filter to remove any

undissolved microparticles. This step is critical to prevent overestimation of the solubility.

d. Quantification

Prepare a series of standard solutions of ethyl nonanoate of known concentrations in the

same solvent.

Generate a calibration curve by analyzing the standard solutions using a suitable analytical

method, such as GC-FID.

Dilute the filtered sample solution with the same solvent to a concentration that falls within

the linear range of the calibration curve.

Analyze the diluted sample solution and determine the concentration of ethyl nonanoate
using the calibration curve.

Calculate the original concentration in the saturated solution by accounting for the dilution

factor.

e. Data Reporting

The solubility should be reported in appropriate units, such as g/100 mL, mg/mL, or mol/L.

The temperature at which the solubility was determined must be specified.

It is recommended to perform the experiment in triplicate to ensure the reproducibility and

reliability of the results.

Experimental Workflow Visualization
The following diagram illustrates the key steps in the experimental workflow for determining the

solubility of ethyl nonanoate using the shake-flask method.
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Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1231133?utm_src=pdf-custom-synthesis
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.acri.gov.tw/Uploads/Item/c961dff5-5f18-46e3-af9b-a4dbf54ef221.pdf
https://www.benchchem.com/pdf/Solubility_of_5_Azidopentanoic_Acid_Ethyl_Ester_in_Organic_Solvents_An_In_depth_Technical_Guide.pdf
https://books.google.co.jp/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://books.google.co.jp/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=lfOXStooGxoC&redir_esc=y
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://ps.tbzmed.ac.ir/Inpress/ps-40027.pdf
https://www.benchchem.com/product/b1231133#solubility-of-ethyl-nonanoate-in-various-solvents
https://www.benchchem.com/product/b1231133#solubility-of-ethyl-nonanoate-in-various-solvents
https://www.benchchem.com/product/b1231133#solubility-of-ethyl-nonanoate-in-various-solvents
https://www.benchchem.com/product/b1231133#solubility-of-ethyl-nonanoate-in-various-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1231133?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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